
2-Hydroxymethyl-tetrahydro-pyranol
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Overview
Description
2-Hydroxymethyl-tetrahydro-pyranol is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Applications in Perfumery
One of the primary uses of 2-Hydroxymethyl-tetrahydro-pyranol is as a perfuming ingredient. Its unique odor profile allows it to be incorporated into various fragrance compositions. The compound is known to impart fresh, green notes reminiscent of floral scents, making it suitable for both top notes and as a modifier in complex fragrance blends.
Case Study: Fragrance Composition
A study demonstrated the effectiveness of this compound in enhancing fragrance formulations. The compound was tested in various concentrations (0.1% to 10%) within a base perfume composition. Results indicated that:
- Concentration : Higher concentrations (up to 10%) significantly enhanced the floral and fresh characteristics of the perfume.
- Olfactive Profile : The compound contributed to a more balanced scent profile, blending well with other floral and woody notes.
Applications in Cosmetics
In addition to perfumery, this compound is utilized in cosmetic formulations. Its moisturizing properties make it beneficial in products such as lotions, creams, and hair care items.
Data Table: Cosmetic Product Formulations
Product Type | Concentration (%) | Functionality |
---|---|---|
Moisturizing Cream | 1-5 | Hydration and skin softening |
Shampoo | 0.5-3 | Fragrance enhancement |
Body Lotion | 1-4 | Skin conditioning |
Potential Medicinal Applications
Research into the medicinal properties of this compound is ongoing. Preliminary studies suggest potential applications in drug formulation due to its ability to enhance solubility and stability of active pharmaceutical ingredients.
Case Study: Drug Delivery Systems
A recent investigation focused on the incorporation of this compound into liposomal drug delivery systems. Key findings included:
- Enhanced Stability : The compound improved the stability of liposomes containing sensitive drugs.
- Release Profile : It facilitated controlled release mechanisms, allowing for sustained therapeutic effects over extended periods.
Applications in Cleaning Products
The compound is also used in various cleaning products due to its surfactant properties. It helps improve the fragrance profile while also acting as a mild cleaning agent.
Data Table: Cleaning Product Formulations
Product Type | Concentration (%) | Functionality |
---|---|---|
All-Purpose Cleaner | 0.5-2 | Odor masking and cleaning efficacy |
Fabric Softener | 1-3 | Fragrance enhancement |
Properties
Molecular Formula |
C6H12O3 |
---|---|
Molecular Weight |
132.16 g/mol |
IUPAC Name |
2-(hydroxymethyl)oxan-2-ol |
InChI |
InChI=1S/C6H12O3/c7-5-6(8)3-1-2-4-9-6/h7-8H,1-5H2 |
InChI Key |
AZRYFOHINJPGCZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCOC(C1)(CO)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.